Cas no 911645-24-4 ((5-Chloro-2,4-difluorophenyl)boronic acid)

• Product Name: (5-Chloro-2,4-difluorophenyl)boronic acid
• CAS No: 911645-24-4
• MF: C₆H₄BClF₂O₂
• MW: 192.355567932129
• MDL: MFCD04038751
• CID: 93202
• PubChem ID: 3769192
• Update Time: 2025-08-05

(5-Chloro-2,4-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2,4-difluorophenyl)boronic acid
• 5-Chloro-2,4-difluorobenzeneboronic acid
• 5-Chloro-2,4,-difluorophenylboronic acid
• 5-CHLORO-2,4-DIFLUOROPHENYLBORONIC ACID
• PubChem1779
• Boronic acid, (5-chloro-2,4-difluorophenyl)-
• NEZHJPAWXWRHBO-UHFFFAOYSA-N
• FCH920258
• CL8940
• AB17178
• PC412292
• AX8231327
• Z1075
• ST24020617
• 5-CHLORO-2,4-DIFLUOR
• B-(5-Chloro-2,4-difluorophenyl)boronic acid (ACI)
• Boronic acid, (5-chloro-2,4-difluorophenyl)- (9CI)
• CS-0102014
• 911645-24-4
• MFCD04038751
• SY103919
• DTXSID30396160
• 5-chloro-2,4-difluorophenylboronicacid
• 2,4-Difluoro-5-chlorophenylboronic acid
• AKOS006344444
• DS-17892
• SCHEMBL2596742

• MDL： MFCD04038751
• Inchi： 1S/C6H4BClF2O2/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2,11-12H
• InChI Key： NEZHJPAWXWRHBO-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=CC(B(O)O)=C(F)C=1

Computed Properties

• Exact Mass: 191.99600
• Monoisotopic Mass: 191.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White to cream powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 218-222°C
• Boiling Point: 297.1℃/760mmHg
• Flash Point: 133.5±30.1 °C
• Refractive Index: 1.511
• PSA: 40.46000
• LogP: 0.29800
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(5-Chloro-2,4-difluorophenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes